Cas no 143502-00-5 (1-Propanone,1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl-)

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl- structure
143502-00-5 structure
Product Name:1-Propanone,1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl-
CAS No:143502-00-5
MF:C17H18O4
MW:286.322425365448
CID:210630
PubChem ID:10085385
Update Time:2025-04-19

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl-
    • MyrigaloneH
    • Rilmenidene
    • 2-((Dicyclopropylmethyl)imino)-Oxazolidine
    • 1,1-Dicyclopropyl-N-(2-oxazolinyl)-Methylamine
    • 2',4'-Dihydroxy-6'-methoxy-3'-methyldihydrochalcone
    • 1-(2,4-Dihydroxy-6-methoxy-3-methylphenyl)-3-phenyl-1-propanone
    • 143502-00-5
    • LMPK12120492
    • 4,5-Dihydro-N-(dicyclopropylmethyl)-2-Oxazolamine
    • N-(DICYCLOPROPYLMETHYL)-4,5-DIHYDRO-2-OXAZOLAMINE
    • 2-(N-(dicyclopropylmethyl)amino)oxazoline
    • 2-(N-(dicyclopropylmethyl)amino)oxazoline phosphate salt
    • CHEBI:168473
    • DTXSID401174121
    • 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-3-phenylpropan-1-one
    • Myrigalone H
    • Inchi: 1S/C17H18O4/c1-11-14(19)10-15(21-2)16(17(11)20)13(18)9-8-12-6-4-3-5-7-12/h3-7,10,19-20H,8-9H2,1-2H3
    • InChI Key: ZDJYWPQCNAPESX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=C(C)C(=C1C(CCC1C=CC=CC=1)=O)O)O

Computed Properties

  • Exact Mass: 286.12054
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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